Cas no 2094224-79-8 (3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide)

• Product Name: 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide
• CAS No: 2094224-79-8
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 5877039
• PubChem ID: 122136339
• Update Time: 2025-10-18

3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-6728526
• N-(cyanomethyl)-3-(2-phenylphenoxy)propanamide
• 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide
• AKOS034762245
• Z981016250
• 2094224-79-8

• Inchi： 1S/C17H16N2O2/c18-11-12-19-17(20)10-13-21-16-9-5-4-8-15(16)14-6-2-1-3-7-14/h1-9H,10,12-13H2,(H,19,20)
• InChI Key： BSRWJAJMKKFVKN-UHFFFAOYSA-N
• SMILES： O(CCC(NCC#N)=O)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1Ų

Additional information on 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide

3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide: A Comprehensive Overview

The compound with CAS No. 2094224-79-8, known as 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide, is a complex organic molecule that has garnered significant attention in the field of chemical research. This compound is characterized by its unique structure, which includes a biphenyl group, an ether linkage, and an amide functional group. The biphenyl moiety, specifically the [1,1'-biphenyl]-2-yloxy group, contributes to the molecule's aromaticity and potential for versatile chemical interactions. The amide group further enhances its reactivity and applicability in various chemical reactions.

Recent studies have highlighted the importance of 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide in the development of advanced materials and pharmaceuticals. Researchers have explored its role in drug delivery systems, where its structural properties enable efficient targeting of specific biological pathways. Additionally, the compound has been investigated for its potential in catalytic applications, particularly in asymmetric synthesis and enantioselective reactions.

The synthesis of 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the biphenyl ether intermediate and subsequent amidation to introduce the cyanomethyl group. These steps are critical in ensuring the stability and functionality of the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most promising areas of research involving this compound is its application in biotechnology. Scientists have discovered that 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide can act as a bioisostere in drug design, offering improved pharmacokinetic properties compared to traditional compounds. This has led to its exploration as a potential candidate for treating various diseases, including cancer and neurodegenerative disorders.

In terms of environmental impact, studies have shown that 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The future of 3-{[1,1'-biphenyl]-2-yloxy}-N-(cyanomethyl)propanamide lies in its ability to bridge gaps between traditional chemistry and modern technological demands. As researchers continue to uncover its potential applications, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial innovation.